Cas no 2470440-38-9 (6-(2-amino-4-chloro-3-fluorophenyl)disulfanyl-3-chloro-2-fluoroaniline)

• Product Name: 6-(2-amino-4-chloro-3-fluorophenyl)disulfanyl-3-chloro-2-fluoroaniline
• CAS No: 2470440-38-9
• MF: C₁₂H₈Cl₂F₂N₂S₂
• MW: 353.238124847412
• MDL: MFCD32858826
• CID: 5670585
• PubChem ID: 154878879
• Update Time: 2025-06-13

6-(2-amino-4-chloro-3-fluorophenyl)disulfanyl-3-chloro-2-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 6-[(2-Amino-4-chloro-3-fluorophenyl)disulfanyl]-3-chloro-2-fluoroaniline
• EN300-27108572
• 2470440-38-9
• 6-(2-amino-4-chloro-3-fluorophenyl)disulfanyl-3-chloro-2-fluoroaniline

• MDL： MFCD32858826
• Inchi： 1S/C12H8Cl2F2N2S2/c13-5-1-3-7(11(17)9(5)15)19-20-8-4-2-6(14)10(16)12(8)18/h1-4H,17-18H2
• InChI Key： NQOUMHBIICXXQH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1F)N)SSC1C=CC(=C(C=1N)F)Cl

Computed Properties

• Exact Mass: 351.9474023g/mol
• Monoisotopic Mass: 351.9474023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 103Ų

Additional information on 6-(2-amino-4-chloro-3-fluorophenyl)disulfanyl-3-chloro-2-fluoroaniline

Introduction to 6-(2-amino-4-chloro-3-fluorophenyl)disulfanyl-3-chloro-2-fluoroaniline (CAS No. 2470440-38-9)

6-(2-amino-4-chloro-3-fluorophenyl)disulfanyl-3-chloro-2-fluoroaniline is a sophisticated organic compound characterized by its intricate molecular structure, which includes multiple functional groups such as amines, chlorides, and fluorides. This compound, identified by its CAS number 2470440-38-9, has garnered significant attention in the field of chemical and pharmaceutical research due to its potential applications in drug development and material science. The presence of disulfanyl groups in its structure suggests possible utility in the synthesis of bioactive molecules, particularly those involving sulfur-based pharmacophores.

The molecular architecture of 6-(2-amino-4-chloro-3-fluorophenyl)disulfanyl-3-chloro-2-fluoroaniline is a testament to the growing sophistication of synthetic chemistry. The combination of amino, chloro, and fluoro substituents on a phenyl ring creates a complex interplay of electronic effects that can influence the compound's reactivity and biological activity. Such structural features are often explored in the quest to develop novel therapeutic agents with enhanced efficacy and reduced side effects.

In recent years, there has been a surge in research focused on developing new molecules with sulfur-containing heterocycles, owing to their well-documented role in medicinal chemistry. The disulfanyl group, in particular, is known for its ability to participate in various chemical reactions, including sulfuration and oxidation processes, which are pivotal in biological systems. This makes 6-(2-amino-4-chloro-3-fluorophenyl)disulfanyl-3-chloro-2-fluoroaniline a promising candidate for further investigation.

The pharmaceutical industry has shown particular interest in compounds that exhibit dual functionality, such as those that can interact with multiple biological targets. The presence of both amino and chloro groups in the structure of this compound suggests that it may have the potential to modulate various signaling pathways simultaneously. This dual-action capability is highly sought after in drug discovery, as it can lead to the development of more effective treatments for complex diseases.

Recent studies have highlighted the importance of fluorine atoms in pharmaceutical compounds due to their ability to enhance metabolic stability and binding affinity. In 6-(2-amino-4-chloro-3-fluorophenyl)disulfanyl-3-chloro-2-fluoroaniline, the fluorine atoms are strategically positioned to maximize these benefits. The fluoro substituents on both the phenyl ring and the aniline moiety contribute to the compound's overall stability and reactivity, making it an attractive scaffold for further derivatization.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex framework of this molecule. These methods not only enhance efficiency but also allow for greater flexibility in modifying the structure for different applications.

In addition to its potential pharmaceutical applications, 6-(2-amino-4-chloro-3-fluorophenyl)disulfanyl-3-chloro-2-fluoroaniline may find utility in other areas of chemical research. For instance, its unique structural features make it a valuable intermediate for the synthesis of more complex organic molecules. The ability to functionalize multiple sites within the molecule allows researchers to explore a wide range of chemical transformations.

The growing body of literature on sulfur-containing heterocycles underscores their significance in modern drug discovery. Compounds like 6-(2-amino-4-chloro-3-fluorophenyl)disulfanyl-3-chloro-2-fluoroaniline represent the cutting edge of molecular design, where structural complexity is leveraged to achieve desired biological outcomes. As research continues to uncover new applications for these molecules, their importance is only expected to grow.

The development of new drugs is a multi-faceted process that requires collaboration across various disciplines, including chemistry, biology, and pharmacology. The study of compounds like 6-(2-amino-4-chloro-3-fluorophenyl)disulfanyl-3-chloro-2-fluoroaniline exemplifies this interdisciplinary approach. By understanding the relationship between molecular structure and biological activity, researchers can design molecules that are not only effective but also safe and well-tolerated by patients.

In conclusion, 6-(2-amino-4-chloro-3-fluorophenyl)disulfanyl-3-chloro-2-fluoroaniline (CAS No. 2470440-38-9) is a promising compound with significant potential in both pharmaceuticals and chemical research. Its complex structure and multifunctional nature make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in advancing scientific knowledge and developing new treatments for human diseases.